Cas no 1258-19-1 (Heptanedinitrile,2,2,6,6-tetraphenyl-)
1258-19-1 structure
Product Name:Heptanedinitrile,2,2,6,6-tetraphenyl-
CAS No:1258-19-1
MF:C31H26N2
MW:426.551547527313
CID:172935
PubChem ID:324015
Update Time:2025-04-19
Heptanedinitrile,2,2,6,6-tetraphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptanedinitrile,2,2,6,6-tetraphenyl-
- 2,2,6,6-tetraphenylheptanedinitrile
- 1,1,5,5-Tetraphenyl-1,5-dicyan-pentan
- 2,2,6,6-Tetraphenyl-heptandinitril
- 2,2,6,6-Tetraphenyl-heptandisaeure-dinitril
- 2,2,6,6-tetraphenyl-heptanedinitrile
- 2,2,6,6-Tetraphenyl-pimelinsaeure-dinitril
- 2.2.6.6-Tetraphenyl-pimelinsaeure-dinitril
- AC1L89U7
- NSC287519
- NSC-287519
- 1258-19-1
- DTXSID90314709
-
- Inchi: 1S/C31H26N2/c32-24-30(26-14-5-1-6-15-26,27-16-7-2-8-17-27)22-13-23-31(25-33,28-18-9-3-10-19-28)29-20-11-4-12-21-29/h1-12,14-21H,13,22-23H2
- InChI Key: YVWJRNWXEJCHGT-UHFFFAOYSA-N
- SMILES: N#CC(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC(C#N)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 426.20978
- Monoisotopic Mass: 426.209598838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
- LogP: 7.17646
Heptanedinitrile,2,2,6,6-tetraphenyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1258-19-1 (Heptanedinitrile,2,2,6,6-tetraphenyl-) Related Products
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